Cas no 116628-28-5 (1-[1-(2,4-dichloro-3-methylphenyl)ethyl]imidazole)

• Product Name: 1-[1-(2,4-dichloro-3-methylphenyl)ethyl]imidazole
• CAS No: 116628-28-5
• MF: C₁₂H₁₂Cl₂N₂
• MW: 255.143080711365
• CID: 2614922
• PubChem ID: 14349526
• Update Time: 2025-04-21

1-[1-(2,4-dichloro-3-methylphenyl)ethyl]imidazole Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2,4-dichloro-3-methylphenyl)ethyl]imidazole
• 1-[1-(2,4-Dichloro-3-methylphenyl)ethyl]-1H-imidazole
• DTXSID10559251
• 116628-28-5

• Inchi： 1S/C12H12Cl2N2/c1-8-11(13)4-3-10(12(8)14)9(2)16-6-5-15-7-16/h3-7,9H,1-2H3
• InChI Key： XTEJIKOJALVLBL-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C=CC=1C(C)N1C=NC=C1)Cl

Computed Properties

• Exact Mass: 254.0377538Da
• Monoisotopic Mass: 254.0377538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.8Ų